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epelmycin D epelmycin D
Brand Name: Vulcanchem
CAS No.: 107807-22-7
VCID: VC0217441
InChI: InChI=1S/C30H35NO11/c1-6-30(39)11-16(42-17-10-14(31(3)4)24(33)12(2)41-17)19-20(23(30)29(38)40-5)28(37)21-22(27(19)36)26(35)18-13(25(21)34)8-7-9-15(18)32/h7-9,12,14,16-17,23-24,32-33,36-37,39H,6,10-11H2,1-5H3
SMILES: CCC1(CC(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N(C)C)O
Molecular Formula: C30H35NO11
Molecular Weight: 585.6 g/mol

epelmycin D

CAS No.: 107807-22-7

Main Products

VCID: VC0217441

Molecular Formula: C30H35NO11

Molecular Weight: 585.6 g/mol

epelmycin D - 107807-22-7

CAS No. 107807-22-7
Product Name epelmycin D
Molecular Formula C30H35NO11
Molecular Weight 585.6 g/mol
IUPAC Name methyl 4-[4-(dimethylamino)-5-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-2,5,7,12-tetrahydroxy-6,11-dioxo-3,4-dihydro-1H-tetracene-1-carboxylate
Standard InChI InChI=1S/C30H35NO11/c1-6-30(39)11-16(42-17-10-14(31(3)4)24(33)12(2)41-17)19-20(23(30)29(38)40-5)28(37)21-22(27(19)36)26(35)18-13(25(21)34)8-7-9-15(18)32/h7-9,12,14,16-17,23-24,32-33,36-37,39H,6,10-11H2,1-5H3
Standard InChIKey CVACSAHKWDLUII-UHFFFAOYSA-N
SMILES CCC1(CC(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N(C)C)O
Canonical SMILES CCC1(CC(C2=C(C1C(=O)OC)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)OC5CC(C(C(O5)C)O)N(C)C)O
Synonyms epelmycin D
PubChem Compound 176064
Last Modified Nov 11 2021
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